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Compound of Interest

Compound Name: Z-Yvad-fmk

Cat. No.: B1150350 Get Quote

Z-Yvad-fmk Solubility Troubleshooting Center
This technical support center provides guidance for researchers, scientists, and drug

development professionals encountering solubility issues with the caspase-1 inhibitor, Z-Yvad-
fmk, in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Z-Yvad-fmk?

A1: Z-Yvad-fmk is practically insoluble in water and ethanol.[1][2] The recommended solvent

for creating a stock solution is high-purity, anhydrous dimethyl sulfoxide (DMSO).[3][4][5] Using

fresh, high-quality DMSO is critical, as moisture can significantly reduce the solubility of the

compound.[2][4][5]

Q2: What is a typical concentration for a Z-Yvad-fmk stock solution?

A2: Stock solution concentrations typically range from 10 mM to 20 mM in DMSO.[3][6] Some

suppliers indicate a maximum solubility in DMSO as high as 100 mg/mL (158.56 mM) or even

250 mg/mL (396.41 mM).[2][7] However, for most applications, a 10 mM or 20 mM stock is

sufficient and easier to work with.

Q3: My Z-Yvad-fmk precipitated when I added it to my aqueous cell culture medium. What

went wrong?
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A3: Precipitation upon addition to aqueous solutions is the most common issue with Z-Yvad-
fmk due to its hydrophobic nature. This typically occurs when the stock solution is diluted

directly into the aqueous buffer or medium in a large volume, causing the compound to crash

out of solution. The final concentration of DMSO in your culture medium may also be too low to

maintain solubility.

Q4: How can I prevent Z-Yvad-fmk from precipitating in my experiment?

A4: To prevent precipitation, it is crucial to perform serial dilutions. First, create a high-

concentration stock solution in 100% DMSO. Then, make an intermediate dilution of this stock

in a small volume of protein-containing buffer (like PBS + 1% BSA) or complete cell culture

medium before adding it to the final culture volume.[3] This allows for a more gradual solvent

exchange and helps to keep the compound in solution. Additionally, ensure the final DMSO

concentration in your experiment does not exceed 1.0%, as higher concentrations can be toxic

to cells.[3]

Q5: What are the recommended storage conditions for Z-Yvad-fmk?

A5: The lyophilized powder should be stored at -20°C and is stable for up to three years.[2]

Once reconstituted in DMSO, the stock solution should be aliquoted into single-use volumes to

avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[2][3][8] Under these

conditions, the stock solution is stable for up to 6 months.[3][9]

Troubleshooting Guide
If you are experiencing issues with Z-Yvad-fmk solubility, follow this troubleshooting workflow:
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Insolubility Issue:
Z-Yvad-fmk Precipitates in

Aqueous Solution

Step 1: Verify DMSO Quality
- Is it anhydrous/high-purity?

- Is it a fresh, unopened bottle?

Step 2: Aid Initial Dissolution
- Warm solution gently (37°C for 10 min).

- Use an ultrasonic bath.

If DMSO is high quality

Step 3: Review Dilution Protocol
- Are you diluting directly into a large

volume of aqueous buffer?

Solution A: Perform Serial Dilution
1. Make high concentration stock in DMSO.

2. Create intermediate dilution in protein-
containing medium/buffer.

3. Add to final culture volume.

If yes Step 4: Check Final DMSO Concentration
- Is the final DMSO concentration >0.1%?

If no

Problem Solved:
Z-Yvad-fmk is Soluble

Solution B: Adjust Final DMSO
- Increase final DMSO concentration,

but do not exceed 1.0%.
- Run a solvent control.

If no

If yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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